Cas no 929-75-9 (Amino-PEG3-C2-Amine)

Amino-PEG3-C2-Amine structure
Amino-PEG3-C2-Amine structure
Product Name:Amino-PEG3-C2-Amine
CAS No:929-75-9
MF:C8H20N2O3
MW:192.256002426147
MDL:MFCD00628164
CID:40278
PubChem ID:70250
Update Time:2024-10-26

Amino-PEG3-C2-Amine Chemical and Physical Properties

Names and Identifiers

    • 1,11-Diamino-3,6,9-trioxaundecane
    • 3,6,9-Trioxaundecamethylenediamine
    • 2,2'-((oxybis(ethane-2,1-diyl))bis(oxy))diethanamine
    • Amino-PEG3-Amine
    • H2N-3-NH2
    • 2,2'-[Oxybis(ethylenoxy)]diethylamine
    • Bis[2-(2-aminoethoxy)ethyl] Ether
    • 3,6,9-Trioxaundecane-1,11-diamine
    • Ethanamine, 2,2'-[oxybis(2,1-ethanediyloxy)]bis-
    • 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethanamine
    • 6LRZ526LFU
    • H2N-PEG3-CH2CH2NH2
    • 1,11-Diamino-3,6,9-trioxaundecan
    • Ethanamine, 2,2'-(oxybis(2,1-ethanediyloxy))bis-
    • CBDivE_003587
    • (PEO)4-bis-amine
    • BIPG1055
    • 2,2′-[Oxybis(2,1-ethanediyloxy)]bis[ethanamine] (ACI)
    • Ethylamine, 2,2′-[oxybis(ethyleneoxy)]bis- (7CI, 8CI)
    • 1,11-Diamine-3,6,9-trioxaundecane
    • 2,2′-[[Oxybis(ethane-2,1-diyl)]bis(oxy)]diethanamine
    • 2,2′-[Oxybis(2,1-ethanediyloxy)]diethanamine
    • 2-[2-[2-[2-Aminoethoxy]ethoxy]ethoxy]ethylamine
    • EDR 192
    • Jeffamine EDR 192
    • Tetraethylene glycol diamine
    • Amino-PEG3-C2-Amine
    • MDL： MFCD00628164
    • Inchi： 1S/C8H20N2O3/c9-1-3-11-5-7-13-8-6-12-4-2-10/h1-10H2
    • InChI Key： NIQFAJBKEHPUAM-UHFFFAOYSA-N
    • SMILES： O(CCOCCN)CCOCCN

Computed Properties

  • Exact Mass: 192.14700
  • Monoisotopic Mass: 192.14739250 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 10
  • Complexity: 83.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 192.26
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.1
  • Topological Polar Surface Area: 79.7

Experimental Properties

  • Color/Form: Not determined
  • Boiling Point: 127°C/1.7mmHg(lit.)
  • Refractive Index: 1.440
  • PSA: 79.73000
  • LogP: 0.35420
  • Solubility: Not determined

Amino-PEG3-C2-Amine Security Information

  • Symbol: GHS05 GHS07
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H315,H318,H335
  • Warning Statement： P261,P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 37/38-41
  • Safety Instruction： S26-S39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R37/38; R41
  • Storage Condition：Store at room temperature
  • HazardClass：8
  • PackingGroup：Ⅲ

Amino-PEG3-C2-Amine Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Amino-PEG3-C2-Amine Production Method

Production Method 1

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  8 h, 500 psi, 0 - 5 °C
Reference
Optimization of the Sensitization Process and Stability of Octadentate Eu(III) 1,2-HOPO Complexes
D'Aleo, Anthony; Moore, Evan G.; Xu, Jide; Daumann, Lena J.; Raymond, Kenneth N., Inorganic Chemistry, 2015, 54(14), 6807-6820

Production Method 2

112-60-7 112-60-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride ,  Diisopropylethylamine Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
1.2 Solvents: Water
1.3 Reagents: Sodium azide Solvents: Dimethylformamide ;  overnight, 60 °C
1.4 Solvents: Water
1.5 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  2 d, 1 atm, rt
Reference
Discovery of Macrocyclic Pyrimidines as MerTK-Specific Inhibitors
McIver, Andrew L.; Zhang, Weihe; Liu, Qingyang; Jiang, Xinpeng; Stashko, Michael A.; et al, ChemMedChem, 2017, 12(3), 207-213

Production Method 3

31255-26-2 31255-26-2
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
Reference
Concave reagents. 3. Synthesis, basicity, and conformation of new concave pyridines
Luening, Ulrich; Baumstark, Roland; Peters, Karl; Von Schnering, Hans Georg, Liebigs Annalen der Chemie, 1990, (2), 129-43

Production Method 4

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine ,  Hydrochloric acid Solvents: Diethyl ether ,  Tetrahydrofuran ;  8 h, rt
Reference
A New Strategy for Reporting Specific Protein Binding Events at Aqueous-Liquid Crystal Interfaces in the Presence of Non-Specific Proteins
Park, Chul Soon; Iwabata, Kazuki; Sridhar, Uma; Tsuei, Michael; Singh, Khushboo; et al, ACS Applied Materials & Interfaces, 2020, 12(7), 7869-7878

Production Method 5

31255-14-8 31255-14-8
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ,  Tetrahydrofuran ;  12 h, rt
Reference
Parallel vs. anti-parallel orientation in a curdlan/oligo(dA) complex as estimated by a FRET technique
Numata, Munenori; Koumoto, Kazuya; Mizu, Masami; Sakurai, Kazuo; Shinkai, Seiji, Organic & Biomolecular Chemistry, 2005, 3(12), 2255-2261

Production Method 6

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  overnight, 3 atm, rt
Reference
Multimeric Near IR-MR Contrast Agent for Multimodal In Vivo Imaging
Harrison, Victoria S. R.; Carney, Christiane E.; MacRenaris, Keith W.; Waters, Emily A.; Meade, Thomas J., Journal of the American Chemical Society, 2015, 137(28), 9108-9116

Production Method 7

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C; 24 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Structural and NMR characterization of Sm(III), Eu(III), and Yb(III) Complexes of an amide based polydentate ligand exhibiting Paramagnetic Chemical Exchange Saturation Transfer abilities
Dorweiler, Jason D.; Nemykin, Victor N.; Ley, Amanda N.; Pike, Robert D.; Berry, Steven M., Inorganic Chemistry, 2009, 48(19), 9365-9376

Production Method 8

929-75-9 929-75-9
4986-89-4 4986-89-4
1070-70-8 1070-70-8
2508-29-4 2508-29-4
929-75-9 929-75-9
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  90 °C
Reference
Nanoparticulate compositions for gene therapy
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Production Method 9

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrogen ,  Palladium hydroxide Solvents: Methanol ;  6 h, rt
Reference
Glyco-Nanoadjuvants: Impact of Linker Length for Conjugating a Synthetic Small-Molecule TLR7 Ligand to Glyco-Nanoparticles on Immunostimulatory Effects
Shinchi, Hiroyuki ; Komaki, Fumikazu; Yuki, Masaharu; Ohara, Haruka; Hayakawa, Naohiro; et al, ACS Chemical Biology, 2022, 17(4), 957-968

Production Method 10

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Water ;  7 h, rt; 17 h, rt
1.2 Reagents: Lithium hydroxide Solvents: Water ;  rt; 30 min, rt
Reference
Saccharide-immobilized body, and its use
, Japan, , ,

Production Method 11

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  3 h, 3 bar, rt
Reference
Copper-Free Clickable Coatings
Canalle, Luiz A.; van Berkel, Sander S.; de Haan, Laurens T.; van Hest, Jan C. M., Advanced Functional Materials, 2009, 19(21), 3464-3470

Production Method 12

112-60-7 112-60-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Carbonylchlorohydrotris(triphenylphosphine)ruthenium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 2-Methyl-2-butanol ;  cooled; 20 h, 16 bar, 140 °C
Reference
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Imm, Sebastian; Baehn, Sebastian; Zhang, Min; Neubert, Lorenz; Neumann, Helfried; et al, Angewandte Chemie, 2011, 50(33), 7599-7603

Production Method 13

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  rt; 5 min, rt; 3 h, rt → 50 °C
1.2 Solvents: Water ;  17 h, rt
Reference
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Benito-Alifonso, David; Richichi, Barbara ; Baldoneschi, Veronica; Berry, Monica; Fragai, Marco ; et al, ACS Omega, 2018, 3(8), 9822-9826

Production Method 14

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Solvents: Water ;  24 h, rt
Reference
ROMP synthesis of 1,2,3-triazolyl dendronized polymers with triethylene glycol branches as recyclable nanoreactors for Cu(I) "click" catalysis reaction in water
Liu, Xiong; Mu, Shengdong; Qiu, Guirong; Long, Yanru; Ling, Qiangjun; et al, Polymer, 2018, 146, 275-290

Production Method 15

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Water ;  24 h, rt
Reference
ROMP synthesis of benzaldehyde-containing amphiphilic block polynorbornenes used to conjugate drugs for pH-responsive release
Qiu, Guirong; Zhao, Li; Liu, Xiong; Zhao, Qiuxia; Liu, Fangfei; et al, Reactive & Functional Polymers, 2018, 128, 1-15

Production Method 16

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  0 °C; overnight, rt
1.2 Reagents: Water ;  24 h, rt
Reference
New ROMP Synthesis of Ferrocenyl Dendronized Polymers
Liu, Xiong; Ling, Qiangjun; Zhao, Li; Qiu, Guirong; Wang, Yinghong; et al, Macromolecular Rapid Communications, 2017, 38(19),

Production Method 17

55400-73-2 55400-73-2
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  12 h, 45 °C
Reference
Method for preparing pegylated atorvastatin derivatives
, China, , ,

Production Method 18

101187-39-7 101187-39-7
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ;  0 °C; 24 h, rt
1.2 Reagents: Water ;  24 h, rt
Reference
Living Ring-Opening Metathesis-Polymerization Synthesis and Redox-Sensing Properties of Norbornene Polymers and Copolymers Containing Ferrocenyl and Tetraethylene Glycol Groups
Gu, Haibin; Rapakousiou, Amalia; Castel, Patricia; Guidolin, Nicolas; Pinaud, Noel; et al, Organometallics, 2014, 33(16), 4323-4335

Production Method 19

31255-14-8 31255-14-8
929-75-9 929-75-9
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  4 h, reflux
Reference
Synthesis of novel dansyl-labeled Celecoxib derivatives
Lill, Andreas; Scholich, Klaus; Stark, Holger, Tetrahedron Letters, 2013, 54(49), 6682-6686

Production Method 20

638-56-2 638-56-2
929-75-9 929-75-9
Reaction Conditions
Reference
Effects of Excluded Volume upon Protein Stability in Covalently Cross-Linked Proteins with Variable Linker Lengths
Kim, Yun Ho; Stites, Wesley E., Biochemistry, 2008, 47(33), 8804-8814

Amino-PEG3-C2-Amine Raw materials

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